Cas no 1203686-31-0 (4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile)
1203686-31-0 structure
Product Name:4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile
CAS No:1203686-31-0
MF:C12H14N2
MW:186.252962589264
CID:1033876
PubChem ID:71303213
Update Time:2025-09-26
4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile
- 4,4-dimethyl-2,3-dihydro-1H-isoquinoline-8-carbonitrile
- J-514010
- DB-305198
- DTXSID30744844
- 1203686-31-0
-
- Inchi: 1S/C12H14N2/c1-12(2)8-14-7-10-9(6-13)4-3-5-11(10)12/h3-5,14H,7-8H2,1-2H3
- InChI Key: HDWYBTIBSACTLF-UHFFFAOYSA-N
- SMILES: N1CC2C(C#N)=CC=CC=2C(C)(C)C1
Computed Properties
- Exact Mass: 186.115698455g/mol
- Monoisotopic Mass: 186.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.8Ų
4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM145448-1g |
4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile |
1203686-31-0 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM145448-1g |
4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile |
1203686-31-0 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A189005182-1g |
4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile |
1203686-31-0 | 95% | 1g |
$621.72 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760281-1g |
4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile |
1203686-31-0 | 98% | 1g |
¥6281.00 | 2024-08-09 |
4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
1203686-31-0 (4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile) Related Products
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